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Cat. No.: B1594207 Get Quote

Introduction

AEROSOL® 22 is a highly versatile anionic surfactant, chemically identified as Tetrasodium N-

(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate.[1][2] It is distinguished by its combination of

both hydrophilic and hydrophobic properties, making it an effective emulsifier, dispersant, and

hydrotrope.[1][3][4] A key feature of AEROSOL® 22 is its excellent compatibility and stability in

both acidic and alkaline conditions, as well as in solutions with high electrolyte concentrations.

[3][4][5][6] These characteristics make it a valuable component in the formulation of high-

performance industrial and institutional cleaning agents.[5][7] This document provides detailed

application notes and protocols for its use.

Physicochemical Properties and Performance Data

AEROSOL® 22's unique structure allows it to function as a primary surface-active agent that

excels in lowering surface tension and acting as a solubilizing agent for other components in a

formulation.[5][7] It is particularly effective as a dispersant for inorganic materials.[5][6]
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Property Value / Description
Significance in Cleaning
Formulations

Chemical Name

Tetrasodium N-(1,2-

dicarboxyethyl)-N-

octadecylsulfosuccinamate

Provides a strong anionic

charge for effective soil

removal and dispersion.[8]

INCI Name
Tetrasodium-N-Dicarboxyethyl-

N-octadecyl Sulfosuccinamate

Standardized name for

cosmetic and ingredient

labeling.[1]

CAS Number 38916-42-6
Unique identifier for the

chemical substance.[9][10]

Physical Form Liquid

Easy to handle and

incorporate into aqueous-

based formulations.[1]

Key Features

Highly hydrophilic, excellent

electrolyte compatibility, acid &

alkali stable, powerful

dispersant,

hydrotrope/solubilizer.[1][3][4]

[5][6]

Enables robust formulations

that are effective in hard water

and a wide pH range; helps to

stabilize other ingredients.

Sustainability
APE (Alkylphenol Ethoxylate)

free.[1]

Meets modern environmental

and safety standards for

cleaning products.

Primary Functions
Emulsifier, Dispersant, Wetting

Agent, Solubilizer.

Critical for lifting, separating,

and suspending dirt, oils, and

greases from surfaces.[3][8]

Formulation Guidelines
AEROSOL® 22 is effective in a variety of industrial cleaning applications, including metal

cleaning, degreasing, and hard surface cleaning.[7][11] Its hydrotropic nature allows for the

creation of concentrated, stable formulations containing high levels of builders, solvents, and

other surfactants.
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Starting Point Formulation: Heavy-Duty Alkaline Degreaser

This formulation is designed for removing heavy grease and oily soils from industrial equipment

and concrete floors.

Ingredient Function Weight %

Water Solvent 70.0 - 80.0

Sodium Metasilicate Builder, Alkalinity 5.0 - 10.0

Tetrapotassium Pyrophosphate Builder, Sequestrant 2.0 - 5.0

AEROSOL® 22 Primary Surfactant, Hydrotrope 3.0 - 8.0

Nonionic Surfactant (e.g.,

Alcohol Ethoxylate)
Co-Surfactant, Wetting 2.0 - 5.0

Glycol Ether Solvent (e.g.,

Butyl Carbitol)
Solvent, Grease Cutter 1.0 - 3.0

Total 100.0

Formulation Notes:

The synergy between the anionic AEROSOL® 22 and a nonionic surfactant can enhance

cleaning performance across a wider range of soils.[12]

AEROSOL® 22's stability in high alkalinity allows for the use of effective builders like sodium

metasilicate.

The concentration of AEROSOL® 22 can be adjusted based on the desired performance and

cost-effectiveness.

Experimental Protocols
Protocol 1: Preparation of a Test Cleaning Formulation

Objective: To prepare a standardized batch of an industrial cleaner for performance evaluation.
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Materials:

Beaker (1000 mL)

Overhead stirrer with propeller blade

Weighing balance

Deionized water

Formulation components (as listed in the table above)

Procedure:

Add the required amount of deionized water to the beaker.

Begin stirring the water at a moderate speed (approx. 200-300 rpm) to create a vortex.

Slowly add the builders (Tetrapotassium Pyrophosphate, Sodium Metasilicate) and allow

them to dissolve completely.

In a separate container, pre-blend the AEROSOL® 22, the nonionic surfactant, and the

glycol ether solvent.

Slowly add the surfactant/solvent blend to the main beaker.

Continue stirring for 15-20 minutes until the solution is clear and homogenous.

Measure and record the final pH of the solution.

Protocol 2: Evaluation of Cleaning Efficiency (Gravimetric Method)

Objective: To quantify the cleaning performance of the formulation on a standardized soiled

surface.

Materials:

Pre-weighed stainless steel panels (coupons)
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Standardized industrial grease (e.g., lithium grease)

Test cleaning formulation

Control (water or a benchmark cleaner)

Beakers, spray bottles, or immersion bath

Drying oven

Analytical balance

Procedure:

Record the initial clean weight of a stainless steel coupon (W_clean).

Apply a consistent, known amount of grease to the coupon (approx. 0.5 g).

Record the weight of the soiled coupon (W_soiled). The initial soil weight is (W_soiled -

W_clean).

Apply the cleaning solution to the soiled coupon. This can be done via spraying, wiping, or

immersion for a standardized time (e.g., 2 minutes).

Rinse the coupon thoroughly with deionized water.

Dry the coupon in an oven at 105°C for 30 minutes or until a constant weight is achieved.

Record the final weight of the cleaned and dried coupon (W_final).

Calculate the percentage of soil removed:

% Soil Removed = [(W_soiled - W_final) / (W_soiled - W_clean)] * 100

Repeat the test multiple times for statistical validity and compare against controls.

Visualized Workflows and Mechanisms
Formulation and Testing Workflow
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The following diagram illustrates the logical workflow from formulating a cleaning agent with

AEROSOL® 22 to its final performance validation.

Workflow for Cleaner Formulation and Evaluation

1. Define Cleaning
Objective

(e.g., Heavy Degreasing)

2. Select Ingredients
- Water

- Builders (Alkalinity)
- Solvents

- AEROSOL® 22
- Co-surfactants

Select based on need

3. Prepare Formulation
(Protocol 1)

Mix ingredients

4. Stability Testing
(Phase, Cloud Point)

Check stability

6. Perform Cleaning Test
(Protocol 2)

Use stable formula

5. Prepare Soiled
Substrates

Provide test surface

7. Analyze Results
(% Soil Removal)

Quantify performance

8. Optimize Formulation

Iterate if needed

9. Final Formulation

If meets criteria

Adjust ratios/
ingredients
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Caption: Logical workflow from cleaner design to performance validation.

Mechanism of Action: Surfactant-Mediated Cleaning

This diagram illustrates the fundamental mechanism by which surfactants like AEROSOL® 22

remove oily soil from a surface. The process involves wetting, emulsification, and suspension

of the soil.

Surfactant Mechanism of Action on Oily Soil

1. Initial State
2. Wetting & Penetration 3. Emulsification & Roll-Up

Solid Surface

Oily Soil

Oily Soil

Solid Surface

Oil Droplet

Solid Surface

AEROSOL® 22
(Surfactant) added

to water

cluster_1

Mechanical
Action

cluster_2

cluster_0
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Caption: How AEROSOL® 22 lifts and suspends oil from a surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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